![molecular formula C8H9F3N2O2 B2377255 1,3-dimethyl-5-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carbaldehyde CAS No. 126764-32-7](/img/structure/B2377255.png)
1,3-dimethyl-5-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carbaldehyde
Overview
Description
1,3-dimethyl-5-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carbaldehyde is a chemical compound that is widely used in scientific research. It is a pyrazole derivative that has been synthesized through various methods.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques
Various synthesis methods for pyrazole derivatives, including 1,3-dimethyl-5-(2,2,2-trifluoroethoxy)-1H-pyrazole-4-carbaldehyde, have been explored. These methods often involve multi-step reactions or specific reagents like Vilsmeier-Haak formylation (Attaryan et al., 2006), (Attaryan et al., 2008).
Chemical Modification
Researchers have conducted studies on modifying pyrazole derivatives to create new chemical entities, which can exhibit unique properties and potential applications in various fields. This includes the synthesis of compounds like 4-indazolyl-1,3,4-trisubstituted pyrazole derivatives (Hote & Lokhande, 2014).
Structural Analysis
Advanced techniques such as NMR and mass spectroscopy are employed to analyze the structure of synthesized pyrazole derivatives, ensuring accuracy in their chemical characterization (Charmaine Arderne et al., 2021).
Applications in Material Science and Catalysis
Functionalized Building Blocks
Pyrazole derivatives are seen as valuable functionalized building blocks in material science. They can be used to synthesize various complex molecules with specific properties, like in the creation of fluorinated building blocks (Chizhov et al., 2017).
Catalytic Applications
These compounds have also found applications in catalysis, aiding in the synthesis of other complex molecules. For instance, their use in multi-component synthesis of pyridine-pyrimidines demonstrates their catalytic versatility (Rahmani et al., 2018).
Polymer Synthesis
Some pyrazole derivatives have been utilized in polymer synthesis, indicating their potential in creating novel polymeric materials (Maślińska-Solich et al., 1995).
Potential Biomedical Applications
Antimicrobial and Antioxidant Properties
Research has shown that some pyrazole derivatives exhibit antimicrobial and antioxidant properties, making them potential candidates for drug development (Bandgar et al., 2009).
Synthesis of Medical Agents
Synthesis studies focus on creating pyrazole-based compounds that could be used as core structures in various medical agents, such as antihyperglycemic agents (Kenchappa et al., 2017).
properties
IUPAC Name |
1,3-dimethyl-5-(2,2,2-trifluoroethoxy)pyrazole-4-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9F3N2O2/c1-5-6(3-14)7(13(2)12-5)15-4-8(9,10)11/h3H,4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDUSRUSDBWEITC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1C=O)OCC(F)(F)F)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9F3N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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